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Introduction
SG-094 is a potent and selective small-molecule inhibitor of Two-Pore Channel 2 (TPC2), a

cation channel localized on endolysosomal membranes.[1] It is a synthetic analog of

tetrandrine, exhibiting increased potency and reduced toxicity, which makes it a viable

candidate for in vivo studies.[1] SG-094 has demonstrated anti-tumor efficacy in preclinical

mouse models, particularly in hepatocellular carcinoma (HCC), by inhibiting tumor growth and

impairing proangiogenic signaling.[1] Additionally, SG-094 has been shown to inhibit P-

glycoprotein (P-gp), a drug efflux pump associated with multidrug resistance in cancer.[1]

This document provides detailed application notes and protocols for the in vivo administration

of SG-094 in mouse models, intended for researchers, scientists, and drug development

professionals.

Mechanism of Action
SG-094 exerts its effects primarily through the inhibition of TPC2. TPC2 channels are involved

in regulating intracellular calcium signaling, which is crucial for various cellular processes,

including cell proliferation and angiogenesis. By inhibiting TPC2, SG-094 disrupts these

signaling pathways. Specifically, SG-094 has been shown to reduce the VEGF-induced

phosphorylation of downstream effectors such as eNOS, JNK, MAPK, and AKT.[1] The
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inhibition of TPC2 arrests the channel in a conformation that prevents pore opening, thereby

blocking ion flux.

Data Presentation
In Vivo Efficacy of SG-094 in a Hepatocellular Carcinoma
(HCC) Xenograft Model
The following table summarizes the quantitative data from an in vivo study of SG-094 in a

mouse model of hepatocellular carcinoma.

Mouse
Model

Cell Line
Treatmen
t

Dosing
Schedule

Tumor
Volume
(Day 10)

Tumor
Growth
Inhibition

Referenc
e

C57Bl/6-

Tyr mice
RIL175 WT

Vehicle

Control

Every 2-3

days for 10

days

~1250 mm³ - [1]

C57Bl/6-

Tyr mice
RIL175 WT

SG-094

(90

nmol/kg)

Every 2-3

days for 10

days

~500 mm³ ~60% [1]

Note: Tumor growth was monitored over a 10-day period. The data presented are

approximations based on graphical representations in the cited literature.

Experimental Protocols
Protocol 1: Preparation of SG-094 for In Vivo
Administration (Formulation with PEG300)
This protocol is suitable for preparing a clear solution of SG-094 for intraperitoneal (i.p.)

injection.

Materials:

SG-094
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Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Sterile Saline (0.9% NaCl)

Sterile microcentrifuge tubes

Procedure:

Prepare Stock Solution: Prepare a stock solution of SG-094 in DMSO at a concentration of

25 mg/mL.

Formulation: In a sterile microcentrifuge tube, add the following reagents in the specified

order, ensuring complete mixing after each addition:

400 µL of PEG300

100 µL of SG-094 DMSO stock solution (25 mg/mL)

50 µL of Tween-80

450 µL of sterile saline

Final Concentration: This procedure yields a 1 mL working solution of SG-094. The final

concentration will depend on the desired dose for the animal. Adjust volumes proportionally

to prepare the required total volume.

Administration: Administer the freshly prepared solution to mice via intraperitoneal injection.

Protocol 2: Preparation of SG-094 for In Vivo
Administration (Formulation with Corn Oil)
This protocol provides an alternative formulation using corn oil as a vehicle.

Materials:
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SG-094

Dimethyl sulfoxide (DMSO)

Corn Oil

Sterile microcentrifuge tubes

Procedure:

Prepare Stock Solution: Prepare a stock solution of SG-094 in DMSO at a concentration of

25 mg/mL.

Formulation: In a sterile microcentrifuge tube, add the following reagents in the specified

order, ensuring complete mixing after each addition:

900 µL of Corn Oil

100 µL of SG-094 DMSO stock solution (25 mg/mL)

Final Concentration: This procedure yields a 1 mL working solution of SG-094. Adjust

volumes as needed.

Administration: Administer the freshly prepared solution to mice via the desired route (e.g.,

intraperitoneal injection or oral gavage).

Protocol 3: In Vivo Efficacy Study in an HCC Xenograft
Model
This protocol outlines a general procedure for evaluating the anti-tumor efficacy of SG-094 in a

subcutaneous HCC mouse model.

Materials and Animals:

C57Bl/6-Tyr mice (or other appropriate strain)

RIL175 WT hepatocellular carcinoma cells
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Matrigel (or other appropriate basement membrane matrix)

SG-094 formulation (prepared as per Protocol 1 or 2)

Vehicle control (formulation without SG-094)

Calipers for tumor measurement

Sterile syringes and needles

Procedure:

Cell Preparation: Culture RIL175 WT cells under standard conditions. On the day of injection,

harvest the cells and resuspend them in a 1:1 mixture of sterile PBS and Matrigel at a

concentration of 1 x 10^7 cells/mL.

Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension (1 x 10^6 cells) into

the flank of each mouse.

Tumor Growth Monitoring: Allow tumors to establish and grow to a palpable size (e.g., 50-

100 mm³). Measure tumor dimensions with calipers every 2-3 days and calculate tumor

volume using the formula: (Length x Width²) / 2.

Animal Grouping and Treatment: Once tumors reach the desired size, randomize mice into

treatment groups (e.g., vehicle control and SG-094).

Drug Administration: Administer SG-094 (e.g., 90 nmol/kg) or vehicle control to the

respective groups according to the desired schedule (e.g., every 2-3 days for 10 days) via

intraperitoneal injection.

Data Collection: Continue to monitor tumor volume and body weight throughout the study.

Endpoint: At the end of the treatment period, euthanize the mice and excise the tumors for

further analysis (e.g., weight, histology, biomarker analysis).

Visualization of Signaling Pathways and Workflows
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Caption: SG-094 inhibits TPC2, blocking VEGF-mediated signaling pathways.
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Caption: Workflow for in vivo efficacy testing of SG-094 in a mouse model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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